Cas no 2411178-09-9 (N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide)

• Product Name: N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide
• CAS No: 2411178-09-9
• MF: C₁₅H₁₉NO₂
• MW: 245.31686425209
• CID: 5790261
• PubChem ID: 165871433
• Update Time: 2025-08-03

N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-yl]prop-2-enamide
• 2411178-09-9
• Z3325092157
• EN300-26595731
• N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide

• Inchi： 1S/C15H19NO2/c1-4-15(17)16-13-7-8-18-14-6-5-11(10(2)3)9-12(13)14/h4-6,9-10,13H,1,7-8H2,2-3H3,(H,16,17)/t13-/m1/s1
• InChI Key： JBPOYNSHXJPUCW-CYBMUJFWSA-N
• SMILES： O1CC[C@H](C2C=C(C=CC1=2)C(C)C)NC(C=C)=O

Computed Properties

• Exact Mass: 245.141578849g/mol
• Monoisotopic Mass: 245.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide

Comprehensive Overview of N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide (CAS No. 2411178-09-9)

The compound N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide (CAS No. 2411178-09-9) is a specialized organic molecule with a unique structural framework. Its chiral center at the 4-position of the benzopyran ring and the presence of a propenamide moiety make it a subject of interest in pharmaceutical and materials science research. The compound's IUPAC name reflects its intricate architecture, combining a dihydrobenzopyran core with an isopropyl substituent and an acrylamide functional group.

Recent studies highlight the growing demand for chiral intermediates like N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide in asymmetric synthesis. Researchers are exploring its potential as a building block for bioactive molecules, particularly in central nervous system (CNS) drug development. The compound's lipophilicity and hydrogen-bonding capacity, attributed to its benzopyran and amide groups, may influence blood-brain barrier permeability—a hot topic in neuropharmacology.

In material science applications, the π-conjugated system of the benzopyran ring in CAS 2411178-09-9 has drawn attention for organic electronics. Its potential use in photovoltaic materials aligns with the global push for sustainable energy solutions. The propenamide side chain offers opportunities for polymerization, making it relevant to smart material development—a frequently searched term in nanotechnology circles.

Synthetic approaches to N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide often involve stereoselective synthesis techniques. Modern catalytic methods, including organocatalysis and transition metal catalysis, are being optimized to improve enantiomeric excess—a critical parameter for pharmaceutical-grade compounds. These methodologies address the industry's need for green chemistry practices, a trending topic in ACS publications and EU REACH discussions.

Analytical characterization of this compound typically employs HPLC-MS, NMR spectroscopy, and X-ray crystallography. The crystalline form of CAS 2411178-09-9 is particularly important for polymorph screening, a regulatory requirement in drug formulation. Recent patent literature suggests its derivatives may exhibit modulatory effects on certain enzyme systems, though detailed mechanistic studies remain ongoing.

From a supply chain perspective, N-(4R)-6-(propan-2-yl)-3,4-dihydro-2H-1-benzopyran-4-ylprop-2-enamide is classified as a research chemical with limited commercial availability. Current market analysis indicates growing interest from contract research organizations (CROs) specializing in medicinal chemistry. The compound's stability profile under various storage conditions is frequently queried in scientific forums, emphasizing the need for proper handling protocols.

Future research directions may explore the structure-activity relationship (SAR) of this scaffold, particularly its bioisosteric replacements for drug discovery applications. The computational chemistry community shows increasing engagement with similar molecular frameworks, using docking studies and QSAR modeling—topics that consistently trend in PubMed searches. As precision medicine advances, such chiral building blocks may gain prominence in personalized therapeutics development.